Cas no 887466-16-2 (N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide)

• Product Name: N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide
• CAS No: 887466-16-2
• MF: C₁₅H₁₈ClN₃O₃
• MW: 323.774722576141
• CID: 5516592
• Update Time: 2025-05-26

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxamide, N-[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]-
• N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide

• Inchi： 1S/C15H18ClN3O3/c16-11-1-3-13(4-2-11)19-10-12(9-14(19)20)17-15(21)18-5-7-22-8-6-18/h1-4,12H,5-10H2,(H,17,21)
• InChI Key： DPJFYDGBUXZFSZ-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(Cl)C=C3)C2)=O)CCOCC1

Additional information on N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide

Comprehensive Overview of N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide (CAS No. 887466-16-2)

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide, with the CAS number 887466-16-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrrolidinone core, a morpholine ring, and a 4-chlorophenyl substituent, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its pharmacokinetic properties and bioactivity, which are currently under investigation in various preclinical studies.

The compound's molecular structure is characterized by its carboxamide linkage, which enhances its stability and binding affinity to biological targets. This feature aligns with the growing demand for small-molecule therapeutics in treating complex diseases. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be optimized using computational chemistry tools to improve efficacy and reduce side effects. Searches for "pyrrolidinone derivatives in medicine" and "morpholine-based drug candidates" reflect the scientific community's focus on this class of molecules.

From a synthetic chemistry perspective, N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide is synthesized through multi-step organic reactions, often involving amide coupling and cyclization techniques. Its CAS registry number 887466-16-2 ensures precise identification in chemical databases, facilitating collaborative research. The compound's solubility and stability under physiological conditions are critical parameters being evaluated, as these factors directly impact its potential as a lead compound in drug development pipelines.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for this molecule to minimize environmental impact. Queries like "eco-friendly synthesis of heterocyclic compounds" and "green catalysts for amide formation" underscore the industry's shift toward sustainable practices. Additionally, the compound's structure-activity relationship (SAR) is a hot topic, with studies aiming to correlate its chemical modifications with biological activity to unlock new therapeutic avenues.

Beyond its pharmaceutical potential, N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide is also studied for its material science applications. Its heterocyclic architecture makes it a candidate for designing functional polymers and advanced coatings. This interdisciplinary relevance has led to increased searches for "pyrrolidinone-based materials" and "morpholine derivatives in nanotechnology," reflecting broader industrial interest.

In summary, CAS No. 887466-16-2 represents a versatile compound with multifaceted applications. Its pharmacological promise, coupled with its synthetic adaptability, positions it as a valuable entity in modern chemistry. As research progresses, this molecule is poised to contribute significantly to advancements in precision medicine and sustainable technology, addressing some of the most pressing challenges in science today.